Methyl 4,5-diiodo-1-methylpyrazole-3-carboxylate

• IUPAC Name: methyl 4,5-diiodo-1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C6H6I2N2O2/c1-10-5(8)3(7)4(9-10)6(11)12-2/h1-2H3
• InChI Key: IWKJBQFACHWINP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(=O)OC)I)I
• Molecular Formula: C6H6I2N2O2
• Molecular Weight: 391.93 g/mol

Description

Methyl 4,5-diiodo-1-methylpyrazole-3-carboxylate is a chemical compound that has gained considerable attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the pyrazole family of compounds and has been extensively studied for its biological and pharmacological properties.

Scientific Research Applications

Chemical Synthesis and Modification

Methyl 4,5-diiodo-1-methylpyrazole-3-carboxylate serves as a versatile intermediate in organic synthesis, contributing to the development of various chemical compounds. Its iodinated structure makes it a valuable precursor in the synthesis of substituted and annelated pyrazolo[1,5-a]pyridines, highlighting its utility in expanding the chemical space of heterocyclic compounds. These pyrazolo[1,5-a]pyridines have been synthesized through reactions with α-oxoketene dithioacetals, indicating its role in facilitating nucleophilic substitution reactions and ring closure processes, which are fundamental in constructing complex molecular architectures (Kishore et al., 1999).

Corrosion Inhibition

The compound has been indirectly related to research in corrosion inhibition. Although the specific compound isn't directly studied, research on related methylpyrazole derivatives demonstrates their effectiveness as corrosion inhibitors for metals in acidic environments. This implies potential applications for methyl 4,5-diiodo-1-methylpyrazole-3-carboxylate in developing new corrosion inhibitors, considering the structural similarities and reactivity. Such inhibitors are crucial in protecting metals from corrosive processes, extending the lifespan of metal components in industrial applications (Chetouani et al., 2005).

Antimicrobial and Antiviral Research

Compounds structurally related to methyl 4,5-diiodo-1-methylpyrazole-3-carboxylate have been evaluated for their antimicrobial and antiviral properties. For example, halopyrazole derivatives have shown promising antibacterial and antifungal activities, suggesting that similar compounds could be synthesized using methyl 4,5-diiodo-1-methylpyrazole-3-carboxylate as a starting point. Such research underscores the potential of this compound in contributing to the development of new antimicrobial agents, which are critical in addressing the growing concern of antibiotic resistance (Siddiqui et al., 2013).

Medicinal Chemistry and Drug Discovery

In medicinal chemistry, derivatives of methylpyrazoles, including those structurally related to methyl 4,5-diiodo-1-methylpyrazole-3-carboxylate, have been explored for their biological activity. For instance, triazenopyrazole derivatives have been investigated as potential inhibitors of HIV-1, showcasing the role of pyrazole derivatives in drug discovery efforts targeting viral infections. This highlights the broader applicability of methyl 4,5-diiodo-1-methylpyrazole-3-carboxylate in synthesizing biologically active molecules that can be further optimized for therapeutic applications (Larsen et al., 1999).